Cas no 1260841-99-3 (2-(pyrrolidin-3-yl)quinoline)

• Product Name: 2-(pyrrolidin-3-yl)quinoline
• CAS No: 1260841-99-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6492672
• PubChem ID: 64955592
• Update Time: 2025-05-25

2-(pyrrolidin-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yl)quinoline
• Quinoline, 2-(3-pyrrolidinyl)-

• Inchi： 1S/C13H14N2/c1-2-4-12-10(3-1)5-6-13(15-12)11-7-8-14-9-11/h1-6,11,14H,7-9H2
• InChI Key： KCRNMNNJAWSTIT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C1CCNC1

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 364.0±30.0 °C(Predicted)
• pka: 10.06±0.10(Predicted)

Additional information on 2-(pyrrolidin-3-yl)quinoline

Recent Advances in the Study of 2-(pyrrolidin-3-yl)quinoline (CAS: 1260841-99-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(pyrrolidin-3-yl)quinoline (CAS: 1260841-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines a quinoline core with a pyrrolidine moiety, exhibits promising biological activities, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its role as a versatile pharmacophore for the development of novel drug candidates.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(pyrrolidin-3-yl)quinoline exhibit high affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. The study utilized molecular docking simulations and in vitro binding assays to elucidate the structure-activity relationships (SAR) of these compounds, with particular focus on the role of the pyrrolidine ring in receptor binding.

In the realm of infectious disease research, 2-(pyrrolidin-3-yl)quinoline has shown remarkable potential as an antimicrobial agent. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit potent activity against drug-resistant strains of Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through a series of biochemical assays and electron microscopy studies. The CAS number 1260841-99-3 was specifically mentioned in relation to the lead compound in this series.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 2-(pyrrolidin-3-yl)quinoline derivatives have been developed. A 2024 paper in Organic Letters described a catalytic asymmetric synthesis route that enables the production of enantiomerically pure forms of this scaffold. This advancement is particularly significant as it allows for more precise investigation of the compound's biological effects and potential reduction of off-target activities in therapeutic applications.

The pharmacokinetic properties of 2-(pyrrolidin-3-yl)quinoline derivatives have also been the subject of recent investigation. Studies have shown that the incorporation of the pyrrolidine moiety significantly improves blood-brain barrier penetration compared to simple quinoline derivatives, making this class of compounds particularly attractive for CNS-targeted therapies. Metabolic stability studies have revealed that the compound undergoes primarily hepatic metabolism via CYP3A4, with favorable half-life characteristics in preclinical models.

Looking forward, the versatility of the 2-(pyrrolidin-3-yl)quinoline scaffold suggests numerous opportunities for further development. Current research efforts are focusing on the design of targeted analogs for specific biological pathways, as well as the exploration of combination therapies that leverage this compound's unique pharmacological profile. The continued investigation of CAS 1260841-99-3 and its derivatives promises to yield important insights for both basic science and therapeutic development in the coming years.